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Compound of Interest

Compound Name: BocNH-PEG6-acid

Cat. No.: B14795183

Get Quote

Parameter Critical Data

Chemical Name

BocNH-PEG6-acid (21-(tert-

butoxycarbonylamino)-4,7,10,13,16,19-

hexaoxaheneicosanoic acid)

CAS Number 391684-36-9

Primary Hazard
Irritant (Skin/Eye/Respiratory).[1][2] Combustible

liquid/solid.[1]

Waste Stream
Non-Halogenated Organic (Preferred) or

Organic Acid.[1]

Incompatibility
Strong Acids (removes Boc, releases

isobutylene gas), Oxidizers, Strong Bases.[1]

Drain Disposal

Strictly Prohibited.[1] Despite water solubility,

PEG derivatives must not enter sanitary sewers.

[1]
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To dispose of BocNH-PEG6-acid safely, one must understand its reactive functional groups.[1]

It is a heterobifunctional crosslinker containing three distinct moieties that dictate its waste

classification:

Carboxylic Acid (-COOH): Makes the molecule mildly acidic.[1] It can react exothermically

with strong bases.

Boc Group (tert-Butyloxycarbonyl): Acid-labile.[1][3][4] Contact with strong acids (e.g., TFA,

HCl) triggers deprotection, releasing isobutylene gas and CO₂.

Operational Risk:[1] If disposed of in a sealed "Acid Waste" container containing

concentrated strong acids, the off-gassing can pressurize and rupture the vessel.

PEG6 Linker: Highly hydrophilic.[1] While this increases water solubility, it acts as a

surfactant and carrier in environmental water systems, necessitating incineration rather than

aqueous treatment.

Part 3: Detailed Disposal Protocols
Scenario A: Disposal of Unused Pure Reagent
Applicable for: Expired solids, surplus stock solutions (DMSO/DMF).[1]

Segregation: Classify as Non-Halogenated Organic Waste.

Note: Although it is an organic acid, most EHS protocols allow weak organic acids (like

this PEG derivative) in the general non-halogenated solvent stream unless the volume is

>1L.

Containerization:

Dissolve solid residues in a minimal amount of acetone or ethanol if the waste stream is

liquid-only.[1]

If solid waste is permitted: Place the vial directly into a wide-mouth HDPE solid waste

container.

Labeling:
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Constituents: "BocNH-PEG6-acid in [Solvent]"

Hazards: "Irritant," "Organic."[1]

Scenario B: Disposal of Reaction Mixtures (Boc
Deprotection)
Applicable for: Waste generated after using the reagent, typically containing Trifluoroacetic Acid

(TFA).[3]

CRITICAL WARNING: This waste stream is Corrosive and Volatile.[3]

Quenching: Ensure the reaction is fully quenched.[3] If TFA was used, the mixture is highly

acidic.

Segregation: Classify as Corrosive Acidic Organic Waste.

Do NOT mix with organic bases (amines) or bleach (hypochlorite).

Venting:

Boc deprotection generates isobutylene (flammable gas) and CO₂.

Protocol: Allow the waste container cap to remain loosely threaded (vented) for 24 hours

in a fume hood before sealing for pickup to prevent pressure buildup.

Part 4: Waste Segregation Logic (Visualization)
The following decision tree illustrates the correct routing for BocNH-PEG6-acid waste to

prevent incompatible mixing.
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Waste Source: BocNH-PEG6-acid
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Figure 1: Decision matrix for segregating BocNH-PEG6-acid waste streams based on physical

state and chemical environment.[1]

Part 5: Spill Management Protocol
If BocNH-PEG6-acid (solid or liquid) is spilled in the laboratory:

PPE Required: Nitrile gloves (double gloving recommended for DMSO solutions), safety

goggles, lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14795183/docs?utm_src=pdf-body-img#part-1-executive-safety-disposal-summary
https://www.benchchem.com/product/b14795183/docs?utm_src=pdf-body#part-1-executive-safety-disposal-summary
https://www.medkoo.com/products/53722
https://www.benchchem.com/product/b14795183/docs?utm_src=pdf-body#part-1-executive-safety-disposal-summary
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14795183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment:

Solid: Do not sweep dry dust if possible (aerosol risk).[1] Cover with wet paper towels to

dampen, then scoop.[1]

Liquid: Surround with absorbent pads or vermiculite.[1]

Decontamination:

Wipe the surface with Ethanol (70%) or Isopropanol. The PEG linker makes it sticky; water

alone may smear it.

Follow with a soap and water wash.[2][5][6][7]

Disposal of Debris: Place all contaminated wipes and absorbents into a sealed bag and

dispose of as Solid Hazardous Waste.

Part 6: Regulatory Framework
USA (RCRA): While BocNH-PEG6-acid is not P-listed or U-listed, it falls under "Process

Waste".[1] If mixed with flammable solvents (Flash point <60°C), it becomes D001

(Ignitable). If mixed with TFA, it becomes D002 (Corrosive) [1, 2].

UK (COSHH): Classified as a substance hazardous to health.[1] Disposal must comply with

the Hazardous Waste Regulations 2005.[8] Ensure consignment notes describe the waste as

"Laboratory Chemicals, Organic Acid" [3].

Ecological Impact: PEG derivatives are generally low-toxicity but have high Chemical

Oxygen Demand (COD).[1] Zero Discharge (no drain disposal) is the required standard to

prevent aquatic oxygen depletion [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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